Cas no 41150-46-3 (Methyl 2-(hydroxymethyl)benzoate)

• Product Name: Methyl 2-(hydroxymethyl)benzoate
• CAS No: 41150-46-3
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 328909
• PubChem ID: 11805116
• Update Time: 2025-10-27

Methyl 2-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(hydroxymethyl)benzoate
• 2-HYDROXYMETHYL-BENZOIC ACID METHYL ESTER
• 2‐HYDROXYMETHYL‐BENZOIC ACID METHYL ESTER
• 2-hydroxymethylbenzoic acid methyl ester
• Benzoicacid, 2-(hydroxymethyl)-, methyl ester
• hydroxymethylbenzoic acid methyl ester
• methyl 2-hydroxymethylbenzoate
• RARECHEM AL BD 0437
• SCHEMBL2093835
• FT-0711263
• EN300-1837685
• AKOS002433888
• HT-0021
• 2-(hydroxymethyl)-benzoic acid methyl ester
• 41150-46-3
• SB84607
• Methyl2-(hydroxymethyl)benzoate
• CS-0301978
• DA-17818

• MDL： MFCD06202682
• Inchi： 1S/C9H10O3/c1-12-9(11)8-5-3-2-4-7(8)6-10/h2-5,10H,6H2,1H3
• InChI Key： CPWIWKDXZSJHHG-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 166.06300
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 0.96550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-(hydroxymethyl)benzoate

Exploring the Properties and Applications of Methyl 2-(hydroxymethyl)benzoate (CAS No. 41150-46-3)

Methyl 2-(hydroxymethyl)benzoate (CAS No. 41150-46-3) is a versatile organic compound widely used in pharmaceuticals, fragrances, and specialty chemicals. This ester derivative of benzoic acid features a hydroxymethyl group at the ortho position, making it a valuable intermediate in synthetic chemistry. Its molecular structure (C₉H₁₀O₃) combines the aromaticity of a benzene ring with the reactivity of both ester and alcohol functional groups, enabling diverse applications.

In recent years, the demand for Methyl 2-(hydroxymethyl)benzoate has surged due to its role in green chemistry initiatives. Researchers highlight its potential as a bio-based building block for sustainable polymers, aligning with global trends toward eco-friendly materials. The compound’s biodegradability and low toxicity profile make it a candidate for replacing petroleum-derived analogs in cosmetics and personal care products, a topic frequently searched in AI-driven formulation optimization queries.

The synthesis of CAS No. 41150-46-3 typically involves esterification of 2-(hydroxymethyl)benzoic acid with methanol under acidic catalysis. Industrial-scale production emphasizes atom economy and waste reduction—key concerns in modern chemical manufacturing. Analytical techniques like HPLC and GC-MS ensure high purity (>98%), critical for pharmaceutical applications where impurities can impact drug efficacy.

One emerging application of Methyl 2-(hydroxymethyl)benzoate is in flavor and fragrance enhancement. Its balanced volatility and ability to form stable conjugates with aldehydes address common user searches about "long-lasting perfume fixatives." Perfumers value its subtle woody-herbal notes, which complement synthetic musk alternatives under scrutiny for environmental persistence.

In pharmaceutical research, this compound serves as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs). Its ortho-substituted structure facilitates ring closure reactions to form phthalide derivatives—a structural motif in bioactive molecules. Patent analyses reveal growing interest in its use for targeted drug delivery systems, particularly in oncology applications.

The material science community explores CAS 41150-46-3 for advanced polymer modifications. When copolymerized with lactones, it introduces crosslinking sites for biodegradable hydrogels, addressing search trends around "smart wound dressings." Its dual functionality allows simultaneous tuning of mechanical strength and degradation rates—a hot topic in tissue engineering forums.

Regulatory compliance remains straightforward for Methyl 2-(hydroxymethyl)benzoate, as it falls outside major chemical restriction lists. Safety data sheets recommend standard organic compound handling, with particular attention to its low flash point (112°C). This contrasts with trending searches about "safe alternatives to phthalate plasticizers," where this compound’s ester stability offers advantages.

Analytical challenges associated with 41150-46-3 include distinguishing it from positional isomers during quality control. Advanced techniques like 2D NMR and FTIR spectroscopy provide definitive characterization, topics frequently discussed in analytical chemistry webinars. The compound’s UV absorption at 270 nm makes it detectable in environmental monitoring studies.

Market projections indicate steady growth for Methyl 2-(hydroxymethyl)benzoate at 4.2% CAGR through 2030, driven by Asia-Pacific pharmaceutical expansion. Suppliers increasingly address blockchain-tracked sourcing demands—a rising search term among formulation chemists. Custom synthesis options now dominate manufacturer inquiries, reflecting the compound’s role in specialty chemical innovation.